Cas no 2246637-58-9 (2-(3-Fluoro-5-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3-Fluoro-5-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2246637-58-9
• MF: C₁₄H₂₀BFO₄
• MW: 282.115608215332
• CID: 6626027
• PubChem ID: 81332757
• Update Time: 2026-03-11

2-(3-Fluoro-5-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-5-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2246637-58-9
• AKOS019904940
• 2-[3-fluoro-5-(methoxymethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• G68717
• 2-(3-Fluoro-5-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C14H20BFO4/c1-13(2)14(3,4)20-15(19-13)10-6-11(16)8-12(7-10)18-9-17-5/h6-8H,9H2,1-5H3
• InChI Key： AYYHNXZMVHWUHX-UHFFFAOYSA-N
• SMILES： CC1(C(OB(C2C=C(F)C=C(OCOC)C=2)O1)(C)C)C

Computed Properties

• Exact Mass: 282.1438674g/mol
• Monoisotopic Mass: 282.1438674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Additional information on 2-(3-Fluoro-5-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(3-Fluoro-5-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2246637-58-9)

2-(3-Fluoro-5-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 2246637-58-9) is a versatile compound that has gained significant attention in the field of organic synthesis and medicinal chemistry. This compound is particularly valuable due to its unique structural features and its potential applications in the development of novel pharmaceuticals and materials.

The core structure of 2-(3-Fluoro-5-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane includes a dioxaborolane ring substituted with a fluoro-methoxymethoxyphenyl group. The dioxaborolane moiety is a well-known boronic acid derivative that is widely used in Suzuki-Miyaura coupling reactions for the formation of carbon-carbon bonds. The presence of the fluoro and methoxymethoxy groups imparts additional reactivity and selectivity to the molecule, making it a valuable building block in synthetic chemistry.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to modulate biological activity and improve pharmacokinetic properties. The fluoro group in 2-(3-Fluoro-5-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can enhance the lipophilicity and metabolic stability of the final product, which are crucial factors in the design of effective drugs. Additionally, the methoxymethoxy group serves as a protecting group for the phenolic hydroxyl group, allowing for controlled deprotection and further functionalization.

In the context of medicinal chemistry, 2-(3-Fluoro-5-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been explored as an intermediate in the synthesis of various bioactive molecules. For instance, it has been utilized in the development of inhibitors for specific enzymes involved in disease pathways. One notable application is its use in the synthesis of inhibitors targeting protein kinases, which are key players in signal transduction pathways and are often dysregulated in cancer and other diseases.

The synthetic accessibility of 2-(3-Fluoro-5-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has also been a subject of recent research. Efficient synthetic routes have been developed to produce this compound with high purity and yield. These routes typically involve multistep processes that include boronation reactions followed by functional group manipulations to introduce the desired substituents. The ability to synthesize this compound efficiently is crucial for its widespread use in both academic and industrial settings.

In addition to its applications in medicinal chemistry, 2-(3-Fluoro-5-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has shown promise in materials science. The dioxaborolane ring can be incorporated into polymers or other materials to enhance their properties. For example, it has been used as a crosslinking agent in polymer synthesis to improve mechanical strength and thermal stability. The presence of the fluoro group can also influence the surface properties of these materials, making them suitable for various applications such as coatings and adhesives.

The safety profile of 2-(3-Fluoro-5-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is an important consideration for its practical use. Extensive toxicity studies have been conducted to ensure that it meets safety standards for both laboratory use and potential commercial applications. These studies have demonstrated that the compound is generally well-tolerated at relevant concentrations and does not exhibit significant toxicity or mutagenicity.

In conclusion, 2-(3-Fluoro-5-(methoxymethoxy)phenyl)-4,4,5,5-tetramethyl-1，3，2-dioxaborolane (CAS No. 2246637-58-9) is a highly valuable compound with diverse applications in organic synthesis and medicinal chemistry. Its unique structural features make it an excellent building block for the development of novel pharmaceuticals and materials. Ongoing research continues to uncover new possibilities for its use in various scientific and industrial fields.